Cas no 89730-10-9 (Cycloheptanone, 2-(pentylsulfonyl)-)

• Product Name: Cycloheptanone, 2-(pentylsulfonyl)-
• CAS No: 89730-10-9
• MF: C₁₂H₂₂O₃S
• MW: 246.366282939911
• CID: 591221
• PubChem ID: 13128922
• Update Time: 2025-04-19

Cycloheptanone, 2-(pentylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(pentylsulfonyl)-
• 2-pentylsulfonylcycloheptan-1-one
• 89730-10-9
• 2-(Pentane-1-sulfonyl)cycloheptan-1-one
• DTXSID20520452

• Inchi： 1S/C12H22O3S/c1-2-3-7-10-16(14,15)12-9-6-4-5-8-11(12)13/h12H,2-10H2,1H3
• InChI Key： LBLMRADUGNMYJM-UHFFFAOYSA-N
• SMILES： S(CCCCC)(C1C(CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 246.12896573g/mol
• Monoisotopic Mass: 246.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų